Cas no 2411285-49-7 (2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide)

• Product Name: 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide
• CAS No: 2411285-49-7
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5958558
• PubChem ID: 145887764
• Update Time: 2025-05-27

2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide
• 2411285-49-7
• Z1562136316
• EN300-7559194

• Inchi： 1S/C9H14ClN3O2/c1-6(10)9(14)11-5-3-4-8-12-7(2)13-15-8/h6H,3-5H2,1-2H3,(H,11,14)
• InChI Key： IQDCNNXSUWLFOL-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCCC1=NC(C)=NO1)=O

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Additional information on 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide

Introduction to 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide (CAS No. 2411285-49-7)

2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide (CAS No. 2411285-49-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and features a chloro-substituted propanamide moiety linked to a 3-methyl-1,2,4-oxadiazole ring through a propyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

The chemical structure of 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide is characterized by the presence of a chloro group on the propanamide chain and a 3-methyl-1,2,4-oxadiazole ring. The chloro substitution can influence the compound's reactivity and solubility properties, while the oxadiazole ring provides additional stability and potential for bioactivity. The propyl linker serves as a flexible spacer between the two key functional groups, allowing for optimal spatial arrangement and interaction with biological targets.

In the realm of medicinal chemistry, 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival. The study also noted that the compound's unique structure allows it to penetrate cell membranes effectively, enhancing its therapeutic potential.

Beyond cancer research, 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide has shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) investigated its anti-inflammatory properties and found that it can significantly reduce inflammation in animal models of inflammatory diseases. The researchers attributed this effect to the compound's ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2.

The synthesis of 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide involves several well-established organic reactions. One common synthetic route involves the reaction of 3-chloropropionyl chloride with 3-(aminomethyl)-N-methylpropanamide followed by cyclization to form the oxadiazole ring. This multi-step process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies suggest that 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. Researchers are currently conducting phase I clinical trials to assess the compound's pharmacokinetics and safety in healthy volunteers.

The potential applications of 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide extend beyond its direct therapeutic uses. Its unique chemical structure makes it an excellent candidate for use as a building block in combinatorial chemistry and high-throughput screening assays. These applications can accelerate the discovery of new drug candidates by providing a versatile scaffold for chemical modifications.

In conclusion, 2-Chloro-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]propanamide (CAS No. 2411285-49-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or as a tool for drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the field.